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Compound of Interest

2-Chloro-3-fluoro-4,5-
Compound Name:

diiodopyridine
CAS No.: 153035-02-0

Cat. No.: B3242690

Get Quote

Executive Summary: Immediate Action Directives

For the researcher holding a vial of 2-Chloro-3-fluoro-4,5-diiodopyridine, the immediate
disposal directives are:

e Do NOT mix with Oxidizers: Contact with strong oxidizers (e.g., nitric acid, peroxides) will
liberate toxic iodine vapor (

) and potentially corrosive halogen gases.[1]

e Segregate as Halogenated Waste: This compound must enter the Halogenated Organic
waste stream. It cannot be disposed of in general organic waste due to its high iodine and
fluorine content.

e Protect from Light: lodine-carbon bonds are photosensitive.[2] Waste containers should be
amber glass or opaque HDPE to prevent photolytic decomposition and pressure buildup.

Chemical Profile & Hazard Assessment
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To dispose of a chemical safely, one must understand its reactivity.[1] This molecule is a poly-
halogenated pyridine, creating a unique hazard profile combining the toxicity of halogenated
aromatics with the specific reactivity of iodine.[1][2]

Structural Hazards[1][3]

 lodine Content: The C-I bond is the weakest bond in this molecule. Upon thermal or chemical
stress, it is the first to break, releasing free iodine (

) or hydrogen iodide (

).[1]

o Fluorine/Chlorine Content: Combustion or reaction with strong acids can release Hydrogen
Fluoride (

) and Hydrogen Chloride (
), which are severely corrosive to waste incinerators and human tissue.[1][3]

o Pyridine Ring: Nitrogen-containing heterocycles can form Nitrogen Oxides (
) during incineration.[2]

GHS Classification & Safety Data

Based on structural analogs (e.g., 2-chloro-3-fluoro-4-iodopyridine) and functional group
analysis.[1][2]
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Parameter Classification H-Code Description

Signal Word WARNING

Harmful if swallowed
Acute Toxicity Oral / Dermal H302 / H312 or in contact with skin.
[11[2][4]

Causes skin irritation
Irritation Skin / Eye H315/H319 and serious eye
irritation.[4]

May cause respiratory

Target Organ STOT - SE H335 L
irritation.[2][3][5]

May cause damage to
organs (Thyroid)

Chronic STOT - RE H373 through prolonged
exposure (due to
lodine).[2]

Disposal Workflow & Decision Matrix

The following protocol ensures compliance with RCRA (Resource Conservation and Recovery
Act) guidelines and minimizes the risk of unintended chemical reactions in the waste stream.

The Segregation Logic (Visualization)[1][2]
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Waste Generation:
2-Chloro-3-fluoro-4,5-diiodopyridine

Determine Physical State

Solid Liquid

Pure Solid / Precipitate Solution / Mother Liquor

Double Bag (LDPE)
or Amber Glass Jar

Solvent Type?

Methanol, Ethyl Acetate
Trace Compound Only)

Non-Halogenated Carboy

Y

Label: Hazardous Waste
(Toxic, Halogenated Solid)

DCM, Chloroform,
or if Compound > 2%

igh Iodine Content?

STOP: Contamination Risk
Move to Halogenated Stream

Halogenated Waste Carboy
(Do NOT mix with Oxidizers)

Satellite Accumulation Area
(Cool, Dark, Ventilated)

Click to download full resolution via product page
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Figure 1: Decision matrix for segregating halogenated pyridine waste. Note the critical
checkpoint for liquid waste to prevent contamination of non-halogenated streams.

Detailed Operational Procedures
Solid Waste Disposal (Pure Compound)

If disposing of expired shelf stock or pure isolated solid:

o Container Selection: Use a wide-mouth High-Density Polyethylene (HDPE) jar or an Amber
Glass jar with a Teflon-lined cap.[2]

o Why Amber? To prevent UV-degradation of the C-I bonds.[2]

o Why Teflon? Halogenated vapors can permeate or swell standard rubber seals over time.

[1]
e Labeling: Mark the container clearly with "Hazardous Waste - Solid, Toxic."[1]

o Constituents: Explicitly list "2-Chloro-3-fluoro-4,5-diiodopyridine” on the tag.[1][2] Do not
use generic abbreviations like "Halogenated Pyridine" alone, as the iodine content dictates
incineration protocols.[1]

Liguid Waste (Reaction Mixtures/Mother Liquors)[1]

e Stream Selection: This compound must go into the Halogenated Solvent waste stream (often
red-tagged in labs).[2]

o Compatibility Check:
o NEVER pour into a carboy containing oxidizing acids (Nitric, Chromic) or peroxides.[1]

o NEVER pour into a carboy containing strong bases (Sodium Hydroxide), as this can
induce dehydrohalogenation and potential polymerization or heat generation.[1]

e Rinsing: Triple-rinse empty reaction vessels with a compatible solvent (e.g.,
Dichloromethane). Add the rinsate to the Halogenated waste container, not down the drain.

[1]
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Spill Cleanup Protocol

In the event of a benchtop spill:

e PPE: Nitrile gloves (double gloving recommended, min 0.11mm), safety goggles, and lab
coat.[1]

o Containment: Do not dry sweep (generates toxic dust). Cover the spill with a damp
absorbent pad or use a dedicated chemical spill pillow.

» Decontamination: Wipe the surface with a mild detergent and water. Dispose of all cleanup
materials as Solid Hazardous Waste (see Section 3.1).

Regulatory Compliance (RCRA & DOT)
RCRA Waste Classification

While 2-Chloro-3-fluoro-4,5-diiodopyridine is not explicitly listed on the EPA P-list or U-list, it
is regulated based on characteristics:

» Waste Code: Likely DOO1 (if in flammable solvent) or FOO2 (if spent halogenated solvent
mixture).

o Generator Status: If the waste exhibits toxicity characteristic (via TCLP), it must be managed
as hazardous waste.[1] Best Practice: Treat as fully regulated hazardous waste regardless of
concentration.[2]

Department of Transportation (DOT) Shipping

When the waste is picked up by EHS or a third-party contractor (e.g., Veolia, Clean Harbors), it
will likely be categorized under:

o UN Number: UN 2811 (Toxic solids, organic, n.o.s.) or UN 2810 (Toxic liquids, organic,
n.o.s.).[1]

o Proper Shipping Name: Toxic solid, organic, n.o.s. (2-Chloro-3-fluoro-4,5-diiodopyridine).

[1][2]

e Packing Group: Il (Low danger) or Il (Medium danger) depending on specific LD50 data.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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